![molecular formula C22H23NO4 B2540207 Fmoc-1-aminomethyl-cyclopentane carboxylic acid CAS No. 946727-65-7](/img/structure/B2540207.png)
Fmoc-1-aminomethyl-cyclopentane carboxylic acid
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Overview
Description
“Fmoc-1-aminomethyl-cyclopentane carboxylic acid” is a biochemical used for proteomics research . Its molecular formula is C22H23NO4 and has a molecular weight of 365.43 . It is also known by its IUPAC name, 1-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)cyclopentanecarboxylic acid .
Molecular Structure Analysis
The InChI code for “Fmoc-1-aminomethyl-cyclopentane carboxylic acid” is 1S/C22H23NO4/c24-20(25)22(11-5-6-12-22)14-23-21(26)27-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19H,5-6,11-14H2,(H,23,26)(H,24,25) .
Physical And Chemical Properties Analysis
“Fmoc-1-aminomethyl-cyclopentane carboxylic acid” is a white powder . It should be stored at temperatures between 0-8°C .
Scientific Research Applications
- Application : Scientists utilize Fmoc-modified amino acids and peptides as bio-inspired building blocks for fabricating functional materials. These materials find use in cell cultivation, bio-templating, drug delivery, and catalysis .
- Application : Researchers have developed orthogonal deprotection strategies using Fmoc-1-aminomethyl-cyclopentane carboxylic acid. These strategies allow improved synthesis of sensitive peptides, avoiding undesired side reactions .
- Application : These conditions enable efficient hydrolysis of esters, expanding the scope of amino ester synthesis .
Functional Materials and Self-Assembly
Orthogonal Deprotection Strategies
Ester Hydrolysis Conditions
Biochemical Research
Safety and Hazards
Mechanism of Action
It’s important to note that the Fmoc group is frequently used as a protecting group for amines in peptide synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . The Fmoc group is then removed under basic conditions during peptide synthesis, allowing for the addition of other amino acids or peptide fragments.
If you’re interested in the properties of this compound, it’s known that it has a molecular weight of 365.43 , and it’s recommended to be stored at temperatures between 0-8°C . It’s a white powder in physical form .
properties
IUPAC Name |
1-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c24-20(25)22(11-5-6-12-22)14-23-21(26)27-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19H,5-6,11-14H2,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAXAUWNQTDFALZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-1-aminomethyl-cyclopentane carboxylic acid |
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